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Compound of Interest

Compound Name: 4-(Trimethylsilyl)butanenitrile

Cat. No.: B099811 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Executive Summary
This technical guide addresses the chemical properties, synthesis, and related compounds of

the molecule specified as 4-(trimethylsilyl)butanenitrile. Extensive database searches

indicate that "4-(trimethylsilyl)butanenitrile" is not a commonly recognized or commercially

available chemical entity. The scientific literature and chemical supplier catalogs predominantly

feature structurally related but distinct compounds. This guide provides a detailed overview of

these related molecules, including their molecular weights, chemical formulas, and

experimental protocols. The aim is to equip researchers, scientists, and drug development

professionals with a comprehensive understanding of this chemical space.

Nomenclature and Identification
Initial searches for "4-(trimethylsilyl)butanenitrile" did not yield a direct match for a

compound with this exact structure. Instead, the search results consistently pointed to several

related silyl-substituted butanenitriles. This suggests that the requested name may be

imprecise or refer to a less common isomer. The most frequently encountered and relevant

analogues are detailed below.

Physicochemical Properties of Related Compounds
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To provide a useful reference, the quantitative data for the most relevant and structurally similar

compounds are summarized in the table below. These compounds differ in the substitution on

the silyl group or the butanenitrile backbone.

Compound Name Molecular Formula
Molecular Weight (
g/mol )

CAS Number

4-

(Trimethoxysilyl)butan

enitrile

C₇H₁₅NO₃Si 189.28 55453-24-2

4-

(Dichloromethylsilyl)b

utyronitrile

C₅H₉Cl₂NSi 182.12 1190-16-5

4-

(Trichlorosilyl)butaneni

trile

C₄H₆Cl₃NSi 202.54 1071-27-8

(3S)-4-Chloro-3-

[(trimethylsilyl)oxy]but

anenitrile

C₇H₁₄ClNOSi 191.73 727382-14-1

Experimental Protocols: Synthesis of a Related
Compound
Given the lack of specific information for 4-(trimethylsilyl)butanenitrile, a detailed

experimental protocol for the synthesis of a closely related and well-documented compound,

(3S)-4-Chloro-3-[(trimethylsilyl)oxy]butanenitrile, is provided below. This compound is noted for

its use in the synthesis of statins.[1]

Synthesis of (3S)-4-Chloro-3-[(trimethylsilyl)oxy]butanenitrile[1][2]

Materials:

(S)-4-chloro-3-hydroxybutanenitrile (52.5 g)

Tetrahydrofuran (THF) (250 mL total)
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Trimethylsilyl chloride (57.2 g)

Triethylamine (53.4 g)

Sodium iodide (catalytic amount)

21% aqueous solution of sodium chloride (500 mL)

Ethyl acetate (600 mL total)

Anhydrous sodium sulfate

Procedure:

A solution of (S)-4-chloro-3-hydroxybutanenitrile (52.5 g) in THF (150 mL) is charged into a

reaction vessel under an inert atmosphere at 25 °C.

Trimethylsilyl chloride (57.2 g) is added to the solution, and the mixture is stirred for 10

minutes at 20 °C.

A solution of triethylamine (53.4 g) in THF (100 mL) is added dropwise to the reaction

mixture, ensuring the temperature is maintained below 40 °C.

A catalytic amount of sodium iodide is added to the mixture, which is then stirred for 5 hours

at 40 °C.

The reaction progress is monitored by Gas Chromatography (GC) and Thin-Layer

Chromatography (TLC) to confirm the complete conversion of the starting material.

Upon completion, the reaction mixture is cooled to 0 °C.

A 21% aqueous solution of sodium chloride (500 mL) is added, and the product is extracted

with ethyl acetate (2 x 300 mL).

The combined organic layers are dried over anhydrous sodium sulfate, filtered, and

concentrated under reduced pressure to yield (3S)-4-Chloro-3-

[(trimethylsilyl)oxy]butanenitrile as a light brown liquid (84.0 g, 99% yield).
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Logical Workflow and Visualization
The following diagrams illustrate the logical workflow for identifying the correct chemical

information and a representative experimental workflow.
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User Query:
4-(Trimethylsilyl)butanenitrile

Database Search:
- Molecular Weight
- Chemical Formula

- CAS Number

Search Results:
No direct match for the requested compound

Identification of Structurally
Related Compounds

Data Compilation for:
- 4-(Trimethoxysilyl)butanenitrile

- 4-(Dichloromethylsilyl)butyronitrile
- 4-(Trichlorosilyl)butanenitrile

- (3S)-4-Chloro-3-[(trimethylsilyl)oxy]butanenitrile

Technical Guide Generation

Synthesis of (3S)-4-Chloro-3-[(trimethylsilyl)oxy]butanenitrile

Reactants:
(S)-4-chloro-3-hydroxybutanenitrile

Trimethylsilyl chloride
Triethylamine

Reaction in THF
with NaI catalyst

(40°C, 5h)

Aqueous Workup and
Extraction with Ethyl Acetate

Drying and Concentration

Product:
(3S)-4-Chloro-3-[(trimethylsilyl)oxy]butanenitrile

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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